3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid

• IUPAC Name: 3-(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)propanoic acid
• InChI: InChI=1S/C14H12N4O3/c19-12(20)7-6-11-15-16-13-14(21)17(8-9-18(11)13)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,19,20)
• InChI Key: OUBJXLFYZWEXOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN3C(=NN=C3C2=O)CCC(=O)O
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid, also known as TPPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. TPPB is a potent and selective blocker of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation, inflammation, and other physiological processes.

Mechanism of Action

The mechanism of action of 3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid involves the selective blockade of TRPV1 channels. TRPV1 channels are activated by various stimuli, including heat, capsaicin, and protons. Activation of TRPV1 channels leads to the influx of calcium ions into the cell, which triggers various downstream signaling pathways. This compound blocks TRPV1 channels by binding to a specific site on the channel protein, which prevents the influx of calcium ions. This compound is a non-competitive blocker of TRPV1 channels, meaning that it does not compete with other ligands for binding to the channel.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, primarily through its blockade of TRPV1 channels. This compound has been shown to reduce pain and inflammation in various animal models, including models of neuropathic pain, inflammatory pain, and osteoarthritis. This compound has also been shown to reduce tumor growth in animal models of cancer, suggesting a potential role in cancer therapy. This compound has also been shown to regulate body temperature and energy metabolism, although the exact mechanisms of these effects are not fully understood.

Advantages and Limitations for Lab Experiments

3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid has several advantages for lab experiments, including its high potency and selectivity for TRPV1 channels. This compound has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential for off-target effects. Researchers should carefully consider these factors when designing experiments involving this compound.

Future Directions

There are several future directions for research involving 3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid. One potential direction is the development of this compound analogs with improved pharmacokinetic properties and/or increased selectivity for TRPV1 channels. Another potential direction is the use of this compound in combination with other drugs for the treatment of pain, inflammation, and cancer. Finally, further research is needed to fully understand the mechanisms of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid involves several steps, starting from commercially available starting materials. The first step is the preparation of 5-phenyl-1H-pyrazole-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-amino-1,2,4-triazole to give the triazole-pyrazole intermediate. The final step involves the reaction of the intermediate with propionic anhydride to give this compound. The overall yield of this compound is around 20%.

Scientific Research Applications

3-(8-Oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-propionic acid has been widely used in scientific research to study the function of TRPV1 channels and their role in various physiological processes. TRPV1 channels are involved in pain sensation, inflammation, thermoregulation, and other processes. This compound has been shown to block TRPV1 channels in a dose-dependent manner, with an IC50 value of around 1 μM. This compound has also been used to study the role of TRPV1 channels in various disease models, including pain, inflammation, and cancer.